Cas no 41988-13-0 (3-[(3-Ethyloxetan-3-yl)methoxy]propanenitrile)

• Product Name: 3-[(3-Ethyloxetan-3-yl)methoxy]propanenitrile
• CAS No: 41988-13-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 2636545
• PubChem ID: 71363209
• Update Time: 2025-04-21

3-[(3-Ethyloxetan-3-yl)methoxy]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(3-ethyloxetan-3-yl)methoxy]propanenitrile
• DTXSID30786784
• 41988-13-0
• 3-[(3-Ethyloxetan-3-yl)methoxy]propanenitrile

• Inchi： 1S/C9H15NO2/c1-2-9(7-12-8-9)6-11-5-3-4-10/h2-3,5-8H2,1H3
• InChI Key： CJOQVMZQXGBVQS-UHFFFAOYSA-N
• SMILES： O1CC(COCCC#N)(CC)C1

Computed Properties

• Exact Mass: 169.110278721Da
• Monoisotopic Mass: 169.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.3Ų